Cas no 2227680-38-6 (rac-(1R,3S)-3-3-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-3-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227680-38-6
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6511239
• PubChem ID: 165682820
• Update Time: 2025-07-02

rac-(1R,3S)-3-3-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-3-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropan-1-amine
• rac-(1R,3S)-3-[3-(methoxymethyl)furan-2-yl]-2,2-dimethylcyclopropan-1-amine
• 2227680-38-6
• EN300-1773562

• Inchi： 1S/C11H17NO2/c1-11(2)8(10(11)12)9-7(6-13-3)4-5-14-9/h4-5,8,10H,6,12H2,1-3H3/t8-,10-/m1/s1
• InChI Key： RYTLTXMOZHCDPV-PSASIEDQSA-N
• SMILES： O1C=CC(COC)=C1[C@@H]1[C@H](C1(C)C)N

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48.4Ų

Additional information on rac-(1R,3S)-3-3-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropan-1-amine

rac-(1R,3S)-3-3-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropan-1-amine and Its Role in Modern Pharmaceutical Research

rac-(1R,3S)-3-3-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropan-1-amine is a complex organic compound with significant potential in the field of pharmaceutical chemistry. The CAS number 2227680-38-6 uniquely identifies this molecule, which features a cyclopropane ring fused with a furan ring system. The methoxymethyl substituent on the furan ring adds structural complexity, while the (1R,3S) stereochemistry introduces chirality, which is critical for biological activity. This compound is often studied for its role in drug design and its potential applications in anti-inflammatory and antitumor therapies.

Recent studies have highlighted the importance of racemic mixtures in pharmaceutical development, as the (1R,3S) configuration may exhibit distinct pharmacological properties compared to its enantiomers. The furan-2-yl group in this compound is particularly noteworthy, as it can engage in hydrogen bonding and π-π interactions with biological targets. Additionally, the methoxymethyl group may contribute to metabolic stability, a key factor in drug candidate optimization. Researchers are increasingly exploring the cyclopropane ring's ability to form rigid, strain-inducing structures, which can enhance binding affinity to specific receptors.

The rac-(1R,3S) stereochemistry of this compound is a critical aspect of its biological activity. Chiral centers such as the (1R,3S) configuration are essential for modulating interactions with enzyme active sites or cell membrane receptors. This stereochemical complexity is often exploited in the development of selective inhibitors for diseases like cancer and neurodegenerative disorders. The furan-2-yl moiety further enhances the molecule's ability to interact with aromatic residues in proteins, making it a promising scaffold for targeted drug design.

Advancements in computational chemistry have enabled researchers to model the behavior of rac-(1R,3S)-3-3-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropan-1-amine in biological systems. These simulations have revealed that the methoxymethyl group may act as a bioisostere for more complex functional groups, reducing metabolic degradation while maintaining therapeutic efficacy. The cyclopropane ring's strain energy also plays a role in stabilizing the molecule's conformation, which is crucial for drug-receptor interactions.

Recent publications in pharmaceutical chemistry journals have emphasized the potential of furan-based compounds in anti-inflammatory applications. The furan-2-yl group's ability to form hydrogen bonds with cyclooxygenase (COX) enzymes has been linked to its anti-inflammatory properties. Additionally, the methoxymethyl substituent may modulate cytochrome P450 metabolism, influencing drug clearance rates. These findings underscore the importance of structure-activity relationship (SAR) studies in optimizing the rac-(1R,3S) compound for therapeutic use.

The cyclopropane ring in this molecule is a key structural element that contributes to its bioavailability and selectivity. Unlike more flexible ring systems, the cyclopropane ring's inherent strain can enhance drug-target interactions by limiting conformational flexibility. This property is particularly valuable in the development of selective kinase inhibitors, where rigid structures are often required to achieve target specificity. The furan-2-yl group further complements this rigidity by providing additional steric and electronic interactions.

Current research trends in drug discovery have focused on multifunctional scaffolds that combine cyclopropane and furan moieties. The rac-(1R,3S)-3-3-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropan-1-amine compound represents a prime example of such a scaffold, offering opportunities for drug repurposing and targeted therapy. Studies have also explored its potential as a prodrug platform, where the methoxymethyl group can be hydrolyzed to release an active metabolite with enhanced cellular uptake.

The methoxymethyl substituent in this compound is a critical factor in determining its metabolic stability and lipophilicity. These properties are essential for oral drug delivery, as they influence the molecule's ability to cross biological membranes and reach its target site. Researchers are also investigating how the furan-2-yl group can be modified to enhance drug solubility and bioavailability, making this compound a valuable candidate for formulation development.

As computational methods continue to advance, the rac-(1R,3S)-3-3-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropan-1-amine compound is being studied for its potential in precision medicine. Its unique cyclopropane-furan structure may allow for the design of target-specific therapies that minimize off-target effects. These studies are paving the way for next-generation drugs that leverage the stereochemical and structural properties of this complex molecule.

In conclusion, the rac-(1R,3S)-3-3-(methoxymethyl)furan-2-yl-2,2-dimethylcyclopropan-1-amine compound exemplifies the intersection of organic chemistry and pharmaceutical research. Its cyclopropane-furan framework, combined with the methoxymethyl group, offers a versatile platform for developing targeted therapies. As research in drug design and biological interactions progresses, this compound is poised to play a significant role in modern medicine.